Cas no 2092745-18-9 (5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 2092745-18-9
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 5105478
• Update Time: 2026-03-03

5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

• Inchi： 1S/C9H6ClN3/c1-13-5-6(4-11)9-7(13)2-3-8(10)12-9/h2-3,5H,1H3
• InChI Key： SWAGZFZIFNKVLB-UHFFFAOYSA-N
• SMILES： C12C(C#N)=CN(C)C1=CC=C(Cl)N=2

Additional information on 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

Introduction to 5-Chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 2092745-18-9)

5-Chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 2092745-18-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile features a pyrrolopyridine core with a chlorine substituent at the 5-position and a methyl group at the 1-position, along with a cyano group at the 3-position. These structural elements contribute to its unique properties and potential biological activities.

The synthesis of 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile has been extensively studied in recent years. One common synthetic route involves the reaction of 5-chloro-1H-pyrrolo[3,2-b]pyridine with methyl iodide in the presence of a base, followed by the introduction of the cyano group through a suitable nitrile-forming reaction. This multi-step process allows for precise control over the final product's purity and yield, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of its biological activities, 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been shown to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2.

The pharmacological profile of 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile has also been explored in detail. Preclinical studies have shown that it has good oral bioavailability and favorable pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, which is crucial for its potential clinical applications.

In the context of drug discovery and development, 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile serves as an important lead compound for the design and synthesis of novel drugs targeting various diseases. Its unique structure and biological activities make it an attractive scaffold for medicinal chemists to explore through structure-activity relationship (SAR) studies. By modifying different functional groups on the pyrrolopyridine core, researchers can optimize its pharmacological properties and enhance its therapeutic potential.

The potential applications of 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile extend beyond anti-inflammatory and anti-cancer treatments. Recent studies have also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for its use in treating neurological disorders.

In conclusion, 5-chloro-1-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 2092745-18-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.